Cas no 1042639-35-9 (3-ethynyl-N-(quinolin-2-yl)methylaniline)

3-Ethynyl-N-(quinolin-2-yl)methylaniline is a specialized organic compound featuring a quinoline core linked to an aniline derivative via a methylene bridge, with an ethynyl substituent at the 3-position of the phenyl ring. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for cross-coupling reactions such as Sonogashira or click chemistry applications. The ethynyl group enables further functionalization, while the quinoline moiety offers potential coordination sites for metal catalysts or luminescent properties. Its well-defined molecular architecture is advantageous for constructing complex heterocyclic systems, pharmaceuticals, or advanced materials. The compound’s stability and modularity make it a versatile intermediate in medicinal chemistry and materials science research.
3-ethynyl-N-(quinolin-2-yl)methylaniline structure
1042639-35-9 structure
Product Name:3-ethynyl-N-(quinolin-2-yl)methylaniline
CAS No:1042639-35-9
MF:C18H14N2
MW:258.317163944244
MDL:MFCD12460982
CID:5611993
PubChem ID:28774759
Update Time:2025-05-25

3-ethynyl-N-(quinolin-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

    • EN300-33951074
    • 1042639-35-9
    • 3-ethynyl-N-[(quinolin-2-yl)methyl]aniline
    • 2-Quinolinemethanamine, N-(3-ethynylphenyl)-
    • 3-ethynyl-N-(quinolin-2-yl)methylaniline
    • MDL: MFCD12460982
    • Inchi: 1S/C18H14N2/c1-2-14-6-5-8-16(12-14)19-13-17-11-10-15-7-3-4-9-18(15)20-17/h1,3-12,19H,13H2
    • InChI Key: FQTOESNFTBPDLU-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=C(C#C)C=1)CC1C=CC2C=CC=CC=2N=1

Computed Properties

  • Exact Mass: 258.115698455g/mol
  • Monoisotopic Mass: 258.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 439.8±30.0 °C(Predicted)
  • pka: 4.52±0.48(Predicted)

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Additional information on 3-ethynyl-N-(quinolin-2-yl)methylaniline

Introduction to 3-Ethynyl-N-(Quinolin-2-Yl)Methylaniline (CAS No: 1042639-35-9)

3-Ethynyl-N-(Quinolin-2-Yl)Methylaniline, also known by its CAS registry number 1042639-35-9, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines an ethynyl group, a quinoline moiety, and an aniline functional group. The combination of these structural elements makes it a valuable compound in the realms of medicinal chemistry, materials science, and advanced chemical synthesis.

The molecular structure of 3-Ethynyl-N-(Quinolin-2-Yl)Methylaniline is intriguing due to the presence of multiple functional groups that can participate in diverse chemical reactions. The ethynyl group (-C≡CH) introduces reactivity associated with alkynes, while the quinoline ring contributes aromatic stability and potential for further substitution. The aniline group (-NH2) adds nucleophilic properties, making this compound versatile in synthetic transformations. Recent studies have highlighted its role as a building block in the construction of complex molecules with bioactive properties.

Recent advancements in synthetic chemistry have led to innovative methods for the synthesis of 3-Ethynyl-N-(Quinolin-2-Yl)Methylaniline. Researchers have explored various strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to efficiently construct this compound. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-end applications.

In terms of applications, 3-Ethynyl-N-(Quinolin-2-Yl)Methylaniline has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to act as a scaffold for constructing bioactive molecules has been leveraged in the development of potential anticancer agents and antimicrobial compounds. For instance, studies have demonstrated that derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, suggesting its potential as a lead compound in oncology research.

Beyond medicinal chemistry, this compound has also found relevance in materials science. The quinoline moiety contributes to the formation of conjugated systems, which are essential in designing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Recent research has focused on incorporating 3-Ethynyl-N-(Quinolin-2-Yl)Methylaniline into polymer frameworks to enhance their electronic properties, paving the way for next-generation electronic devices.

The unique properties of CAS No: 1042639-35-9 make it a subject of interest in academic and industrial research alike. Its role as a versatile building block underscores its importance in modern chemical synthesis. As research continues to uncover new applications and synthetic pathways for this compound, its significance in various scientific domains is expected to grow further.

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